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Compound of Interest

Compound Name: Phentolamine mesylate

Cat. No.: B1677649

Introduction

Epinephrine is a potent vasoconstrictor commonly used in clinical settings, often added to local
anesthetics to prolong their effect and for resuscitation during anaphylaxis and cardiac arrest.
[1] However, its powerful vasoconstrictive action, mediated through alpha-adrenergic receptors,
can lead to severe tissue ischemia if administered improperly, such as through accidental
intravenous infiltration (extravasation) or injection into areas with terminal arteries like fingers or
toes.[2][3] Phentolamine mesylate is a non-selective alpha-adrenergic antagonist that serves
as a direct antidote to this condition.[4][5] It competitively blocks alpha-1 and alpha-2
adrenergic receptors on vascular smooth muscle, thereby reversing the vasoconstrictive effects
of epinephrine, leading to vasodilation and restoration of blood flow to the ischemic tissue.[4][6]
Phentolamine mesylate is the only FDA-approved antidote for the extravasation of
vasopressors like epinephrine.[2]

Mechanism of Action

Epinephrine stimulates alpha-1 adrenergic receptors located on vascular smooth muscles,
initiating a signaling cascade that results in smooth muscle contraction and vasoconstriction, or
the narrowing of blood vessels.[4][7] Phentolamine mesylate functions by competitively
binding to both alpha-1 and alpha-2 receptors, which inhibits their interaction with
catecholamines such as epinephrine.[4] By blocking these receptors, phentolamine prevents
vasoconstriction and induces vasodilation, which reduces peripheral vascular resistance and
restores blood flow to the affected ischemic area.[5][8] This vasodilation also accelerates the
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systemic absorption and clearance of the locally injected epinephrine and any accompanying
local anesthetic.[7]
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Caption: Mechanism of Phentolamine Reversal

Quantitative Data Summary

The following tables summarize key quantitative data for the use of phentolamine mesylate in
reversing epinephrine-induced ischemia.

Table 1: Dosage and Administration for Epinephrine Extravasation
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Parameter Adult Pediatric Reference
Standard Dose 5to 10 mg 0.1 - 0.2 mg/kg [2][9][10]
Maximum Dose 10 mg total 5 mg total [10][11]
) ] Dilute dose in 0.9%
o Dilute 5-10 mg in 10 ]
Dilution NacCl to a suitable [2][10][11]
mL of 0.9% NacCl
volume
Subcutaneous (SC) Subcutaneous (SC)
Administration infiltration into the infiltration into the [11][12]
affected area affected area
Within 12 hours of
o ) Within 12 hours of
Timing extravasation (most [2][10][12]

extravasation

effective within 1 hour)

Table 2: Efficacy and Reversal Time

Phentolamine

L Average Control/IComp
Application Dosel/Concentr . . Reference
. Reversal Time arison
ation
o ) 1 mgin1lcm? ] 320 minutes
Digital Ischemia ) 85 minutes ) o [1][13]
saline (Saline Injection)
Immediate
o ] 3mg (3mLof1 ] ]
Digital Ischemia ] blanching Not Applicable [12][14]
mg/mL solution)
reversal
0.5% Immediate Ineffective
Digital Ischemia phentolamine resolution of (Warm water, [15]

mesylate ischemia

nitroglycerin)

Experimental Protocols

Protocol 1: Reversal of Ischemia Following Vasopressor Extravasation
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This protocol outlines the procedure for administering phentolamine mesylate following the
extravasation of an epinephrine infusion.

1. Materials:

 Phentolamine Mesylate for Injection, USP (5 mg vial)

e 10 mL syringe

o Sterile 0.9% Sodium Chloride (Normal Saline) for injection
e 25-gauge (or smaller) needles

» Alcohol swabs

o Sterile gloves

2. Procedure:

» Stop Infusion: Immediately stop the infusion of the vasopressor (epinephrine) upon
identification of extravasation. Leave the catheter in place for the moment.[11]

o Aspirate: Attempt to aspirate as much of the extravasated drug as possible through the
existing catheter.[11]

e Prepare Phentolamine Solution:

o Reconstitute a 5 mg vial of phentolamine mesylate with 1 mL of Sterile Water for
Injection if it is in lyophilized form.[9]

o Withdraw the entire 5 mg of phentolamine into a 10 mL syringe.

o Add 9 mL of 0.9% NaCl to the syringe to achieve a final volume of 10 mL and a
concentration of 0.5 mg/mL.[2][9] Gently mix the solution.

o Site Preparation: Cleanse the skin around the extravasation site with alcohol swabs.

e Administration:
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o Using a 25-gauge or smaller needle, subcutaneously infiltrate the prepared phentolamine
solution into the ischemic area.[12]

o Administer the solution by making multiple small injections around and into the blanched,
indurated tissue.[2] Change the needle with each new skin entry if necessary.[12]

o The goal is to liberally infiltrate the entire affected area to ensure the antidote reaches the
constricted vessels.

e Monitoring:

o Monitor the site closely for reversal of blanching and restoration of normal skin color and
perfusion.[12] Immediate improvement is often observed.[12]

o Monitor the patient for potential adverse effects, including hypotension and tachycardia.
[12]

» Repeat Dosing: If blanching and ischemia persist or recur, the dose may be repeated.[2]
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Caption: Extravasation Reversal Workflow

Protocol 2: Reversal of Accidental Digital Epinephrine Injection
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This protocol is intended for cases of accidental injection of high-concentration epinephrine
(e.g., from an auto-injector) into a digit.

. Materials:
Phentolamine Mesylate (1 mg/mL or 0.5% solution)
1 mL or 3 mL syringe
25-gauge or smaller needle
Alcohol swabs
Sterile gloves
. Procedure:

Assessment: Confirm the site of accidental injection and assess the extent of digital ischemia
(pallor, pain, coolness).

Prepare Phentolamine:

o Draw up 1 to 3 mg of phentolamine (e.g., 1-3 mL of a 1 mg/mL solution) into a syringe.[1]
[14] The dose may vary based on clinical judgment, with reports using between 0.5 mg
and 5 mg.[13]

Site Preparation: Cleanse the skin around the injection puncture site and along the digit with
alcohol swabs.

Administration:

o Using a fine-gauge needle, locally infiltrate the phentolamine solution directly into and
around the original puncture site.[15][16]

o Some clinicians may also perform a digital nerve block by injecting along the course of the
digital arteries to ensure thorough reversal of vasospasm.[16]

Monitoring and Follow-up:
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o Observe the digit for rapid return of color and warmth, indicating successful reperfusion.

o Monitor for systemic side effects, although they are less likely with small, localized doses.

o Even with successful reversal, follow-up is recommended to ensure no long-term sequelae
develop.

Disclaimer: These application notes and protocols are for informational purposes for research,
scientific, and drug development professionals. They are compiled from publicly available
literature and are not a substitute for established clinical guidelines or professional medical
advice. All procedures should be performed by qualified personnel in an appropriate setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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